N-(2-morpholino-2-(p-tolyl)ethyl)-3-phenylpropanamide

• IUPAC Name: N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H28N2O2/c1-18-7-10-20(11-8-18)21(24-13-15-26-16-14-24)17-23-22(25)12-9-19-5-3-2-4-6-19/h2-8,10-11,21H,9,12-17H2,1H3,(H,23,25)
• InChI Key: NOGASTGLEODWQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)CCC2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are synthesized for various research applications.

Scientific Research Applications

Antimicrobial Activity

• Synthesis of Mannich Base Derivatives and Their Antimicrobial Activity : A study focused on synthesizing a series of compounds, including N-(2-morpholino-2-(p-tolyl)ethyl)-3-phenylpropanamide, using the Mannich base method. These compounds were tested for antibacterial and antifungal activities, showing significant potential against various bacterial and fungal strains (Idhayadhulla et al., 2014).

Chemical Synthesis and Characterization

• Novel Morpholino-Phenylpropanamide Derivatives : Another study synthesized a range of N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2-substituted phenoxypropanamide derivatives, including morpholino-based compounds, and examined their chemical structures and antibacterial, antifungal activities (Velupillai et al., 2015).

Protective/Activating Groups in Chemical Synthesis

• Use of Sulfinamides in Converting Amino Alcohols to Morpholines : Research demonstrated the use of sulfinamides as effective protecting and activating groups for amino alcohols in synthesizing morpholines, relevant to the structural framework of N-(2-morpholino-2-(p-tolyl)ethyl)-3-phenylpropanamide (Fritz et al., 2011).

Molecular Structure and Properties

• New Derivatives of Triflamide and Their Molecular Structures : This study synthesized new derivatives related to morpholino compounds and investigated their molecular structures and behavior in different phase states (Chipanina et al., 2020).

Biological and Medicinal Applications

• Synthesis and Biological Activity of Aromatic Sulfonamides : Research on synthesizing aromatic sulfonamides, including morpholino derivatives, and their hydrochloride salts, with a focus on their biological activity and molecular structure (Remko et al., 2010).

• KCNQ2 Potassium Channel Opener Activity : A study synthesized (S,E)-N-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide, similar in structure to N-(2-morpholino-2-(p-tolyl)ethyl)-3-phenylpropanamide, showing significant activity as a KCNQ2 potassium channel opener (Wu et al., 2005).

Chemical Synthesis Techniques

• Efficient Synthesis of Morpholin-2-one Derivatives : A study on the synthesis of 3-substituted morpholin-2-one-5-carboxamide derivatives, closely related to the chemical structure of N-(2-morpholino-2-(p-tolyl)ethyl)-3-phenylpropanamide (Kim et al., 2001).